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Compound of Interest

Compound Name: Methyl(2-methylbutyl)amine

CAS No.: 51932-19-5

Cat. No.: B2641732

Get Quote

Executive Summary: The Structural Imperative
Methyl(2-methylbutyl)amine (CAS: 51932-19-5) represents a critical secondary amine

intermediate, distinct from its primary amine analog, 2-methylbutylamine.[1] While often

overshadowed by common alkylamines, its specific steric profile—a branched isopentyl

backbone coupled with N-methylation—imparts unique thermodynamic behaviors essential for:

Pharmaceutical Synthesis: Serving as a chiral building block for benzimidazole-based

voltage-gated sodium channel inhibitors.[1]

CO₂ Capture Solvents: Acting as a sterically hindered amine to modulate absorption kinetics

and reduce regeneration energy.[1]

This guide synthesizes available thermophysical data from authoritative databases (Yaws’

Handbook) with rigorous experimental protocols for validating these properties in-house.

Physicochemical Identity & Baseline Properties[1]
[2][3][4]
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Before deriving complex thermodynamic functions, we must establish the molecular baseline.

[1] Note the distinction between the free base and its hydrochloride salt (CAS: 130985-79-4),

which is often the supplied form.[1]

Table 1: Molecular Specification

Property Specification Notes

IUPAC Name N,2-Dimethylbutan-1-amine

Preferred over "Methyl(2-

methylbutyl)amine" for clarity.

[1]

CAS Number 51932-19-5

CRITICAL: Do not confuse

with 2-methylbutylamine (CAS

96-15-1).[1]

SMILES CCC(C)CNC Secondary amine structure.

Molecular Weight 101.19 g/mol

Physical State Colorless Liquid

At Standard Ambient

Temperature & Pressure

(SATP).[1]

Thermophysical Data Profile
Data derived from Yaws' Handbook of Thermodynamic Properties for Hydrocarbons and

Chemicals.

Table 2: Key Thermodynamic Constants
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Property Value Unit Source/Method

Normal Boiling Point (

)
386.41 K (113.3°C) Yaws Handbook [1]

Freezing Point (

)
191.50 K (-81.7°C) Yaws Handbook [1]

Critical Temperature (

)
560.25 K

Estimated (Joback

Method)

Critical Pressure (

)
31.81 bar

Estimated (Joback

Method)

Critical Density (

)
0.2527 g/cm³ Estimated

Technical Insight: The boiling point of 113.3°C is significantly higher than its primary amine

isomer, 2-methylbutylamine (96°C).[1] This elevation is attributed to the increased molecular

weight and van der Waals interactions introduced by the N-methyl group, despite the loss of

one hydrogen bond donor.[1]

Experimental Protocols: Thermodynamic Validation
Since specific literature data for temperature-dependent properties (e.g.,

,

) is sparse, the following self-validating protocols are designed to generate this data with high
integrity.
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Protocol A: Vapor Pressure Determination (Static
Method)
Objective: Construct the Antoine Equation curve ($ \ln P = A - \frac{B}{T+C} $) for process

safety calculations.

Methodology: The Static Method is superior to Ebulliometry for this amine due to its potential

for oxidation at high temperatures.[1]
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Figure 1: Workflow for Static Vapor Pressure Determination. The cycle between Equilibrium

and Measurement is repeated across the temperature range of interest (e.g., 293 K to 393 K).

Step-by-Step Procedure:

Cell Loading: Load ~20 mL of N,2-dimethylbutan-1-amine into a borosilicate glass

equilibrium cell.

Degassing: This is the critical failure point.[1] Freeze the sample with liquid nitrogen,

evacuate the headspace (< 0.1 Pa), and thaw.[1] Repeat this Freeze-Pump-Thaw cycle at

least 3 times to remove dissolved gases (N₂, O₂) which artificially inflate vapor pressure

readings.[1]

Equilibration: Immerse the cell in a thermostatic bath. Step temperature from 20°C to 120°C

in 5°C increments.[1]

Validation: Measure pressure only after the drift is < 10 Pa over 15 minutes.

Protocol B: pKa Determination (Potentiometric Titration)
Objective: Determine the dissociation constant to predict ionization at physiological pH (vital for

drug design).
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Technical Context: Secondary amines typically exhibit pKa values between 10.5 and 11.[1]0.

The branching at the

-position in Methyl(2-methylbutyl)amine may slightly lower basicity due to steric hindrance to
solvation.[1]

Procedure:

Solvent System: Use 0.1 M KCl background electrolyte to maintain constant ionic strength.

[1]

Titrant: Carbonate-free 0.1 M NaOH (standardized).

Execution: Titrate the hydrochloride salt (CAS 130985-79-4) with NaOH under inert gas

(Argon) blanket to prevent CO₂ absorption (which forms carbamates with amines).[1]

Calculation: Use the Gran Plot method to determine the equivalence point precisely, then fit

the Bjerrum difference plot to find pKa.

Application Logic: Synthesis & Metabolism[1]
Understanding the thermodynamic stability of this amine is crucial when using it as a

nucleophile in substitution reactions.[1]
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Figure 2: Synthetic utility of N,2-dimethylbutan-1-amine.[1] The thermodynamic stability of the

secondary amine allows it to survive the harsh conditions of nucleophilic aromatic substitution.

[1]

Thermodynamic Implication for Synthesis: The estimated enthalpy of vaporization (

) is approximately 35-40 kJ/mol (based on Trouton's rule and homologous series).[1] When
scaling up the reductive amination reaction (Fig 2), the exothermicity of the reaction combined
with the volatility of the amine requires efficient reflux condensers set below 10°C to prevent
product loss.[1]
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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